6-Fluoro-8-methylimidazo[1,5-a]pyridine

• IUPAC Name: 6-fluoro-8-methylimidazo[1,5-a]pyridine
• InChI: InChI=1S/C8H7FN2/c1-6-2-7(9)4-11-5-10-3-8(6)11/h2-5H,1H3
• InChI Key: VIJZOBYSXWVJIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=CN=C2)F
• Molecular Formula: C8H7FN2
• Molecular Weight: 150.15 g/mol

Description

“6-Fluoro-8-methylimidazo[1,5-a]pyridine” is a chemical compound that belongs to the class of imidazo[1,5-a]pyridines. Imidazo[1,5-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to their broad spectrum of biological activity profiles.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridines has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed.

Chemical Reactions Analysis

Imidazo[1,5-a]pyridines have been synthesized using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The condensation between 2-aminopyridine, aldehyde, and isonitrile, known as three-component Groebke−Blackburn−Bienaymé reaction, is one of the most common methods.

Scientific Research Applications

Bioisosteric Replacements and Medicinal Chemistry

One significant application of fluoro-substituted imidazo[1,5-a]pyridine derivatives is in medicinal chemistry as bioisosteric replacements. For instance, the 8-Fluoroimidazo[1,2-a]pyridine has been identified as a physicochemical mimic of imidazo[1,2-a]pyrimidine. This mimicry has been utilized in the development of allosteric modulators of the GABA(A) receptor, highlighting the compound's potential in designing novel therapeutic agents (Humphries et al., 2006).

Anticancer Activity

Derivatives of fluoro-substituted imidazo[1,5-a]pyridines have shown promising anticancer activities. For example, compounds with modifications on the imidazo[1,5-a]pyridine core have been synthesized and demonstrated antimitotic activity, especially against Non-Small Cell Lung Cancer cell lines. This suggests a potential for these compounds in the development of new anticancer therapies (Galayev et al., 2015).

Fluorescent Materials

Fluoro-substituted imidazo[1,5-a]pyridines have also been explored for their fluorescent properties, making them candidates for biomarker and photochemical sensor applications. The modification of these compounds can significantly influence their luminescent properties, offering a versatile platform for the development of new fluorescent materials (Velázquez-Olvera et al., 2012).

Chemosensors

The ability of fluoro-substituted imidazo[1,5-a]pyridines to act as chemosensors, particularly for ion detection, is another area of interest. For instance, derivatives of these compounds have been employed as chemosensors for fluoride ions, showcasing their utility in chemical analysis and environmental monitoring (Chetia & Iyer, 2008).

Future Directions

The future directions in the research of “6-Fluoro-8-methylimidazo[1,5-a]pyridine” and similar compounds involve the development of more efficient and eco-friendly synthetic strategies. The key features of these methods include atom economy, energy savings, easy handling, and reusable catalysts.